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Compound of Interest

Compound Name: 2-Bromotriphenylene

Cat. No.: B175828

CAS Number: 19111-87-6 Molecular Formula: CisH11Br Synonyms: 2-Bromobenzo[1]
[2]phenanthrene

This technical guide provides a comprehensive overview of 2-Bromotriphenylene, a key
building block in the development of advanced organic electronic materials. Tailored for
researchers, scientists, and professionals in drug development and materials science, this
document details the compound's properties, synthesis, and applications, with a focus on its
role in Organic Light-Emitting Diodes (OLEDS).

Core Properties and Specifications

2-Bromotriphenylene is a polycyclic aromatic hydrocarbon characterized by a triphenylene
core with a bromine substituent. This structure imparts a high degree of stability due to its
extensive Tt-conjugated system, which is fundamental to its electronic properties.[3] The
presence of the bromine atom offers a reactive site for further functionalization, making it a
versatile precursor in organic synthesis.[3][4]

Table 1: Physicochemical Properties of 2-Bromotriphenylene
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Property Value Source
CAS Number 19111-87-6 [5]
Molecular Formula C18H11Br [3]
Molecular Weight 307.19 g/mol [4]

White to off-white or orange to
Appearance [31[4]
green powder/crystal

Melting Point 134.0 °C [4]
Boiling Point ~482.9 °C [5]
Flash Point ~244.7 °C [5]
Purity >98% [4]

Synthesis and Functionalization

While specific, detailed synthesis protocols for 2-Bromotriphenylene are not readily available
in public literature, its production generally involves multi-step organic synthesis to achieve the
high purity (=299.0%) demanded by the electronics industry.[5]

The bromine atom on the triphenylene core serves as a versatile handle for various cross-
coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction is a powerful
method for forming carbon-carbon bonds, allowing for the attachment of a wide range of
organic moieties to the triphenylene scaffold. This functionalization is crucial for tuning the
electronic and photophysical properties of the resulting materials for specific applications.

Experimental Protocol: General Suzuki-Miyaura
Coupling

The following is a general procedure for a Suzuki-Miyaura cross-coupling reaction, which can
be adapted for 2-Bromotriphenylene.

Materials:

e 2-Bromotriphenylene (1 equivalent)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.innospk.com/en/?news/grok-exploring-2-bromotriphenylene-a-key-oled-intermediate
https://cymitquimica.com/cas/19111-87-6/
https://www.ossila.com/products/2-bromotriphenylene
https://cymitquimica.com/cas/19111-87-6/
https://www.ossila.com/products/2-bromotriphenylene
https://www.ossila.com/products/2-bromotriphenylene
https://www.innospk.com/en/?news/grok-exploring-2-bromotriphenylene-a-key-oled-intermediate
https://www.innospk.com/en/?news/grok-exploring-2-bromotriphenylene-a-key-oled-intermediate
https://www.ossila.com/products/2-bromotriphenylene
https://www.benchchem.com/product/b175828?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-2-bromotriphenylene-a-key-oled-intermediate
https://www.benchchem.com/product/b175828?utm_src=pdf-body
https://www.benchchem.com/product/b175828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Arylboronic acid (1.1-1.5 equivalents)

o Palladium catalyst (e.g., Pd(PPhs)4, Pd(OAc)2, or Pd2dbas with a suitable ligand) (0.01-0.05
equivalents)

e Base (e.g., K2COs, Cs2C0s3, or KsPOa) (2-3 equivalents)

e Anhydrous solvent (e.g., toluene, dioxane, or DMF)

Procedure:

o To a dried Schlenk flask, add 2-Bromotriphenylene, the arylboronic acid, and the base.
e Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

e Add the palladium catalyst and ligand (if required) under the inert atmosphere.

o Add the degassed solvent via syringe.

e Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the
starting material is consumed (monitored by TLC or GC).

e Cool the reaction to room temperature.

» Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel.

Logical Workflow for Suzuki Coupling of 2-Bromotriphenylene
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Caption: General workflow for the Suzuki-Miyaura coupling of 2-Bromotriphenylene.

Application in Organic Light-Emitting Diodes
(OLEDS)

The primary application of 2-Bromotriphenylene is as an intermediate in the synthesis of
materials for OLEDSs.[5] Its derivatives are particularly valued for their use in the hole transport
layer (HTL) or as host materials in the emissive layer (EML).[4] The planar structure and
electron-rich nature of the triphenylene core facilitate efficient charge mobility and stability,
leading to improved brightness, energy efficiency, and longevity of OLED devices.[5]

Experimental Protocol: Fabrication of a Generic OLED
Device

This protocol outlines the general steps for fabricating a multi-layer OLED device using a
triphenylene-based derivative as the hole transport layer.

Materials:
e Indium Tin Oxide (ITO)-coated glass substrate

o Triphenylene-based Hole Transport Layer (HTL) material
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e Emissive Layer (EML) material

e Electron Transport Layer (ETL) material

o Electron Injection Layer (EIL) material (e.g., LiF)

o Metal for cathode (e.g., Aluminum)

e Organic solvents for solution processing (if applicable)
Procedure:

o Substrate Cleaning: Thoroughly clean the ITO substrate by sequential ultrasonication in a
detergent solution, deionized water, acetone, and isopropanol. Dry the substrate in an oven
and treat it with UV-ozone to improve the work function.

e Hole Transport Layer (HTL) Deposition: Deposit the triphenylene-based HTL material onto
the ITO substrate. This can be done by spin-coating a solution of the material or by thermal
evaporation in a high-vacuum chamber.

o Emissive Layer (EML) Deposition: Deposit the EML material onto the HTL. This layer is often
a host material doped with a fluorescent or phosphorescent emitter. Deposition is typically
done via thermal evaporation.

o Electron Transport Layer (ETL) Deposition: Sequentially deposit the ETL material onto the
EML.

o Electron Injection Layer (EIL) and Cathode Deposition: Deposit a thin layer of an EIL material
followed by the metal cathode through a shadow mask to define the active area of the
device. This is done via thermal evaporation.

o Encapsulation: To protect the device from atmospheric moisture and oxygen, encapsulate it
using a glass lid and a UV-curable epoxy resin in an inert atmosphere.

Signaling Pathway in a Generic OLED Device
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Caption: Charge injection, transport, and recombination in a typical OLED device.

Spectroscopic and Photophysical Properties

While specific, publicly available spectroscopic data for 2-Bromotriphenylene is limited, its
derivatives are known for their interesting photophysical properties, including fluorescence,
which makes them suitable for use as fluorescent probes in sensors and biomedical
applications.[4] The UV-Vis absorption and photoluminescence spectra are key to
understanding the electronic transitions and emissive properties of these materials.

Table 2: Expected Spectroscopic Data for 2-Bromotriphenylene
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Technique Expected Features

Aromatic protons in the range of 7.0-9.0 ppm.
The bromine substituent will influence the

1H NMR , , _
chemical shifts and coupling patterns of

adjacent protons.

Signals for aromatic carbons, with the carbon
13C NMR attached to the bromine atom showing a

characteristic chemical shift.

Characteristic peaks for aromatic C-H stretching
FTIR and bending, and C=C stretching vibrations. A
peak corresponding to the C-Br stretching

vibration would also be expected.

A molecular ion peak corresponding to the mass
Mass Spec of CisH11Br, with a characteristic isotopic

pattern for bromine (7°Br and 81Br).

Absorption bands in the UV region
UV-Vis corresponding to Tt-Tt* transitions of the

conjugated aromatic system.

Emission spectrum (fluorescence) upon
PL excitation at an appropriate wavelength,

characteristic of the triphenylene core.

Safety and Handling

2-Bromotriphenylene should be handled with care in a well-ventilated area, and appropriate
personal protective equipment (gloves, safety glasses) should be worn. Due to its polycyclic
aromatic nature, it may have potential environmental persistence and toxicity, necessitating
careful handling and disposal in accordance with local regulations.[3]

Conclusion

2-Bromotriphenylene is a valuable and versatile building block for the synthesis of advanced
organic materials. Its robust triphenylene core and the reactive bromine handle make it an ideal
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precursor for developing high-performance materials for OLEDs and other organic electronic
applications. Further research into the synthesis of novel derivatives and a deeper
understanding of their structure-property relationships will continue to drive innovation in this
field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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